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An In-Depth Guide to the Synthesis and Applications of 5-Aminononane for Researchers and

Drug Development Professionals

Abstract
5-Aminononane, a primary aliphatic amine with the chemical formula C₉H₂₁N, serves as a

versatile chemical intermediate and building block in various scientific domains.[1][2] Its unique

structural properties, stemming from the central placement of the amino group on the nonane

chain, impart distinct reactivity compared to its isomers, making it a valuable component in

pharmaceuticals, catalysis, and industrial processes.[1][3] This guide provides a

comprehensive review of 5-Aminononane, focusing on a comparative analysis of its synthesis

methodologies and a detailed exploration of its current and potential applications. We delve into

the mechanistic details of various synthetic routes, offering experimental protocols and data-

driven comparisons to assist researchers in selecting the most suitable method for their specific

needs.

Physicochemical and Structural Properties
5-Aminononane (CAS No. 2198-45-0) is a colorless to light yellow liquid under standard

conditions.[4][5] The central position of the primary amino group on the nine-carbon chain

creates a relatively accessible nucleophilic center while maintaining significant lipophilicity, a

combination of properties that drives its utility in organic synthesis and material science.[1]

Table 1: Physicochemical Properties of 5-Aminononane
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Property Value Source

IUPAC Name nonan-5-amine [1][6]

CAS Number 2198-45-0 [1][6][7]

Molecular Formula C₉H₂₁N [1][6][8]

Molecular Weight 143.27 g/mol [1][6][8]

Boiling Point 190 °C at 760 mmHg [1][7]

Density 0.79 g/cm³ [1][7]

Flash Point 69.2 °C [1][7]

Refractive Index 1.434 [1][7]

LogP (Octanol/Water) 3.394 [1][7]

SMILES CCCCC(CCCC)N [1][6]

InChI Key
BKEVGGILGWUWSB-

UHFFFAOYSA-N
[1][6][8]

The positional isomerism of aminononanes significantly influences their properties. For

instance, 1-Aminononane, with its terminal amino group, is more basic than 5-Aminononane
due to reduced steric hindrance and electronic effects from the alkyl chains.[1] This difference

in basicity and steric accessibility dictates their respective applications, with 5-Aminononane
often being preferred for syntheses where controlled reactivity and specific steric profiles are

required.[1]

Applications of 5-Aminononane: A Comparative
Overview
The utility of 5-Aminononane spans several key industries, primarily driven by the reactivity of

its primary amine group.

Pharmaceutical and Medicinal Chemistry
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In drug discovery and development, primary amines are crucial functional groups. 5-
Aminononane serves as a key intermediate in the synthesis of more complex molecules that

feature amine functionalities.[1][3][9] Its lipophilic nonane backbone can be advantageous for

modulating the pharmacokinetic properties of a drug candidate, such as its ability to cross cell

membranes. While specific drug examples containing the 5-Aminononane moiety are not

broadly publicized, its derivatives are explored in the synthesis of novel therapeutic agents. For

instance, complex amine-containing structures are central to the development of receptor

agonists and antagonists, where the amine provides a key interaction point with the biological

target.[10]

Industrial Applications
Corrosion Inhibition: Aliphatic amines are well-established as corrosion inhibitors for metals,

particularly in the oil and gas industry.[11][12] They function by adsorbing onto the metal

surface, forming a protective film that isolates the metal from the corrosive environment.[11]

The effectiveness of 5-Aminononane in this role is attributed to the nitrogen's lone pair of

electrons, which coordinates with the metal surface, and the hydrophobic alkyl chains, which

repel water. Compared to shorter-chain amines, the longer nonane chain of 5-Aminononane
can provide a more robust and durable protective layer.

Polymer Production: The primary amine group can react with various monomers, making its

derivatives useful in the production of polymers and resins.[1][3]

Catalysis: 5-Aminononane can act as a ligand in coordination chemistry, forming metal

complexes that can be used as catalysts in various organic transformations.[1]

Synthesis of 5-Aminononane: A Comparative Guide
The synthesis of 5-Aminononane is most commonly achieved through the amination of 5-

nonanone. Several methods exist, each with distinct advantages regarding yield, safety,

scalability, and reaction conditions.

Reductive Amination of 5-Nonanone
Reductive amination is the most versatile and widely employed method for synthesizing 5-
Aminononane.[1][13] This "one-pot" reaction involves the condensation of 5-nonanone with an
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ammonia source to form an intermediate imine, which is then reduced in situ to the desired

primary amine.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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